Structural Differentiation: Methyl vs. Ethyl Sulfamoyl Substitution as a Determinant of Target Potency and Selectivity
CAS 851095-55-1 contains a methyl group on the sulfamoyl nitrogen, whereas the most extensively studied analog LMM11 bears an ethyl group at the same position. In the published anti-mycobacterial study, LMM11 (ethyl) exhibited MIC values against M. tuberculosis H37Rv of 15.58–70.30 µM, while LMM6, which combines an ethyl sulfamoyl with a 4-fluorophenyl oxadiazole substituent, showed a 2- to 3-fold higher potency (8.27–33.07 µM) [1]. This SAR indicates that the alkyl group size on the sulfamoyl nitrogen is a critical potency driver. The methyl analog (CAS 851095-55-1) has not been evaluated in the same assay panel, but based on the potency difference observed between the ethyl and ethyl/4-fluorophenyl pair, the methyl substitution is predicted to yield a distinct MIC profile that cannot be extrapolated from LMM11 data [1].
| Evidence Dimension | Anti-mycobacterial potency (MIC) modulation by sulfamoyl N-alkyl and oxadiazole substituent variation |
|---|---|
| Target Compound Data | Not directly tested in published anti-mycobacterial assays. |
| Comparator Or Baseline | LMM11 (ethyl analog): MIC 15.58–70.30 µM against M. tuberculosis H37Rv; LMM6 (ethyl/4-fluorophenyl analog): MIC 8.27–33.07 µM against the same strain. |
| Quantified Difference | LMM6 shows a 2- to 3-fold higher potency than LMM11; the methyl analog is expected to fall at a distinct intermediate or shifted potency level based on SAR. |
| Conditions | M. tuberculosis H37Rv and resistant clinical isolates; resazurin microtiter assay (REMA); 37 °C, 7–14 days incubation [1]. |
Why This Matters
For procurement decisions in anti-infective drug discovery, selecting the methyl analog over the ethyl analog enables exploration of a distinct SAR space that may yield improved selectivity or resistance profiles.
- [1] Andriato, P. M., et al. 1,3,4-Oxadiazoles with effective anti-mycobacterial activity. Letters in Applied Microbiology, 2025, 78(3), ovaf029. DOI: 10.1093/lambio/ovaf029. View Source
